6-(diphenylmethyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-benzhydryl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C16H15N5/c17-15-19-14(20-16(18)21-15)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H4,17,18,19,20,21)
• InChI Key: QZMOLLGGHVXNFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=NC(=NC(=N3)N)N
• Molecular Formula: C16H15N5
• Molecular Weight: 277.32 g/mol

Description

The compound “6-(diphenylmethyl)-1,3,5-triazine-2,4-diamine” is a derivative of triazine, which is a class of nitrogen-containing heterocycles. The “diphenylmethyl” group suggests the presence of a carbon atom bonded to two phenyl groups (benzene rings). The “2,4-diamine” indicates the presence of two amine (-NH2) groups at the 2nd and 4th positions of the triazine ring.

Molecular Structure Analysis

The molecular structure analysis would involve understanding the spatial arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry methods are typically used.

Chemical Reactions Analysis

The chemical reactivity of a compound like this would likely depend on the functional groups present. Triazines are known to participate in a variety of reactions, especially substitutions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, and reactivity can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many triazine derivatives are used as herbicides and their mechanism of action often involves inhibiting photosynthesis.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Material Safety Data Sheets (MSDS) provide information on handling, storage, and hazards associated with chemicals.